![molecular formula C10H9IN2O2 B2591095 Ethyl 3-iodo-1H-indazole-5-carboxylate CAS No. 1279863-38-5](/img/structure/B2591095.png)
Ethyl 3-iodo-1H-indazole-5-carboxylate
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Overview
Description
Ethyl 3-iodo-1H-indazole-5-carboxylate is a chemical compound with the CAS Number: 1279863-38-5 . It has a molecular weight of 316.1 and its IUPAC name is ethyl 3-iodo-1H-indazole-5-carboxylate . The compound is solid in physical form .
Synthesis Analysis
Indazole-containing derivatives represent one of the most important heterocycles in drug molecules . Diversely substituted indazole derivatives bear a variety of functional groups and display versatile biological activities . This has led to considerable attention in the field of medicinal chemistry . Numerous methods have been developed to construct these heterocycles with better biological activities .Molecular Structure Analysis
The InChI code for Ethyl 3-iodo-1H-indazole-5-carboxylate is 1S/C10H9IN2O2/c1-2-15-10(14)6-3-4-8-7(5-6)9(11)13-12-8/h3-5H,2H2,1H3,(H,12,13) . This code provides a specific representation of the molecular structure of the compound.Physical And Chemical Properties Analysis
Ethyl 3-iodo-1H-indazole-5-carboxylate is a solid compound . It should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .Scientific Research Applications
- Ethyl 3-iodo-1H-indazole-5-carboxylate and its derivatives have shown promising anticancer activity. Researchers have explored their effects on various cancer cell lines, including colon and melanoma cells . These compounds could potentially serve as leads for developing new cancer therapies.
- Indazole derivatives exhibit antimicrobial properties. Ethyl 3-iodo-1H-indazole-5-carboxylate may inhibit the growth of microbes, making it relevant for combating infections . Further studies could explore its mechanism of action and potential clinical applications.
Anticancer Properties
Antimicrobial Activity
Safety and Hazards
Future Directions
Indazole-containing derivatives have gained considerable attention in the field of medicinal chemistry . They serve as important building blocks for many bioactive natural products and commercially available drugs . Therefore, the future directions for Ethyl 3-iodo-1H-indazole-5-carboxylate and similar compounds may involve further exploration of their synthesis methods and biological activities .
Mechanism of Action
Target of Action
Ethyl 3-iodo-1H-indazole-5-carboxylate is a chemical compound that belongs to the indazole family Indazole derivatives have been found to exhibit a broad range of biological activities, suggesting that they interact with multiple targets .
Mode of Action
Indazole derivatives are known to interact with their targets in a variety of ways, leading to changes in cellular processes
Biochemical Pathways
Indazole derivatives have been shown to influence a variety of biochemical pathways, suggesting that ethyl 3-iodo-1h-indazole-5-carboxylate may have similar effects .
Result of Action
Indazole derivatives have been shown to exhibit a variety of biological activities, suggesting that ethyl 3-iodo-1h-indazole-5-carboxylate may have similar effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For Ethyl 3-iodo-1H-indazole-5-carboxylate, it is recommended to be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C . These conditions help maintain the stability and efficacy of the compound.
properties
IUPAC Name |
ethyl 3-iodo-2H-indazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9IN2O2/c1-2-15-10(14)6-3-4-8-7(5-6)9(11)13-12-8/h3-5H,2H2,1H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZULBYKANHBUAOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(NN=C2C=C1)I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9IN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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